Cas no 14186-66-4 (3-(Perfluorophenyl)benzo[c]isoxazole)

• Product Name: 3-(Perfluorophenyl)benzo[c]isoxazole
• CAS No: 14186-66-4
• MF: C₁₃H₄F₅NO
• MW: 285.16898059845
• CID: 120215
• PubChem ID: 57348339
• Update Time: 2025-04-18

3-(Perfluorophenyl)benzo[c]isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(Perfluorophenyl)benzo[c]isoxazole
• 2,1-Benzisoxazole,3-(2,3,4,5,6-pentafluorophenyl)-
• 3-(2,3,4,5,6-PENTAFLUOROPHENYL)-2,1-BENZOXAZOLE
• 3-(Pentafluorophenyl)-2,1-benzoxazole
• 2-(HYDROXYAMINO)-2-METHYL-1-PHENYLPROPAN-1-ONEOXIME
• DTXSID10721618
• 14186-66-4
• 2,1-Benzisoxazole, 3-(2,3,4,5,6-pentafluorophenyl)-

• Inchi： 1S/C13H4F5NO/c14-8-7(9(15)11(17)12(18)10(8)16)13-5-3-1-2-4-6(5)19-20-13/h1-4H
• InChI Key： YSGAFHSZSJFDNV-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=C2C=CC=CC2=NO1)F)F)F)F

Computed Properties

• Exact Mass: 285.02100
• Monoisotopic Mass: 285.02130456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 4.19030